Cas no 1248952-37-5 (2-fluoro-4-methylbenzene-1-carbothioamide)

• Product Name: 2-fluoro-4-methylbenzene-1-carbothioamide
• CAS No: 1248952-37-5
• MF: C₈H₈FNS
• MW: 169.219223976135
• CID: 4581015
• PubChem ID: 46779081
• Update Time: 2025-09-27

2-fluoro-4-methylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methylbenzene-1-carbothioamide
• Benzenecarbothioamide, 2-fluoro-4-methyl-

• Inchi： 1S/C8H8FNS/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3,(H2,10,11)
• InChI Key： VKGRYBDYNCGUJT-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC=C(C)C=C1F

Computed Properties

• Exact Mass: 169.03614860g/mol
• Monoisotopic Mass: 169.03614860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes